Cyclohexyl(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Cyclohexyl(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Synthesis Methods
Researchers have developed new synthetic pathways for creating polysubstituted furans, which could be related to the structural framework of the mentioned compound. A catalyst-free, one-pot synthesis method for these furans has been reported, highlighting an innovative approach to heterocyclization, potentially applicable to the synthesis of Cyclohexyl(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone derivatives (Damavandi, Sandaroos, & Pashirzad, 2012).
Biological Evaluation and Docking Studies
A study on novel pyrazoline derivatives, including furan-2-yl compounds, has shown significant in vivo anti-inflammatory and in vitro antibacterial activity. These findings suggest potential biological activities of structurally related compounds, emphasizing the importance of further research into this compound for possible therapeutic applications (Ravula, Babu, Manich, Rika, Chary, & Ch, 2016).
Electromeric Effects on Absorption and Emission Spectra
The impact of substitution on the absorption and emission spectra of furan-2-yl compounds has been explored, providing valuable information for the design of photoactive materials or fluorescent probes. Understanding these effects could aid in tailoring the properties of this compound for specific scientific applications (Bansal & Kaur, 2015).
Heterocyclic Core Replacement in Histamine H3 Receptor Antagonists
The replacement of the central phenyl core in diamine-based histamine H3 receptor antagonists with heterocyclic cores, including furan, suggests potential for the development of high-affinity, selective antagonists. This research direction could imply a role for this compound in the creation of new therapeutic agents targeting the histamine H3 receptor (Swanson et al., 2009).
Properties
IUPAC Name |
cyclohexyl-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2S/c22-18(14-5-2-1-3-6-14)21-10-8-13(9-11-21)16-19-20-17(24-16)15-7-4-12-23-15/h4,7,12-14H,1-3,5-6,8-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIOCKVDPSYMQMF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)N2CCC(CC2)C3=NN=C(S3)C4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.